1-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-(m-tolyl)urea

• IUPAC Name: 1-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3-(3-methylphenyl)urea
• InChI: InChI=1S/C17H16N4O2/c1-11-6-5-7-13(10-11)19-17(23)20-15-12(2)18-14-8-3-4-9-21(14)16(15)22/h3-10H,1-2H3,(H2,19,20,23)
• InChI Key: WGENIDPCHLQBRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC2=C(N=C3C=CC=CN3C2=O)C
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

1-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-(m-tolyl)urea, also known as MPPU, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPUU is a selective antagonist of the metabotropic glutamate receptor subtype 7 (mGluR7), which is involved in the regulation of neurotransmitter release and synaptic plasticity.

Scientific Research Applications

Supramolecular Chemistry and Dimerization

• Ureidopyrimidones, similar to the query compound, show strong dimerization capabilities via quadruple hydrogen bonding, which is significant in supramolecular chemistry for building complex structures. The dimerization properties of these compounds allow for the formation of highly stable supramolecular assemblies, which have potential applications in nanotechnology and materials science (Beijer et al., 1998).

Anticancer and Antimicrobial Activity

• N-aryl-N'-pyrimidin-4-yl ureas have been studied for their potent and selective inhibition of the fibroblast growth factor receptor (FGFR) family of receptor tyrosine kinases. These compounds, including analogs similar to the query compound, show significant antitumor activity, highlighting their potential as anticancer agents (Guagnano et al., 2011).
• Various urea derivatives exhibit antimicrobial and antifungal activities, suggesting their use in developing new therapeutic agents against infectious diseases (P. V. G. Reddy et al., 2003).

Chemical Synthesis and Material Science

• The synthesis of cyclic ureas and their derivatives showcases the versatility of pyrimidine and urea-based compounds in organic synthesis. These methodologies enable the production of compounds with potential applications in medicinal chemistry and material science (Feng et al., 2018).

Receptor Antagonism for Psychiatric Disorders

• Selective antagonists of the orexin-1 receptor, which share structural similarities with the query compound, have been identified to attenuate stress-induced hyperarousal without causing sedative effects. This suggests potential applications in treating anxiety, panic disorders, and stress-related psychiatric conditions without the drawbacks of hypnotic side effects (Bonaventure et al., 2015).